Cas no 2411243-31-5 (4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride)

• Product Name: 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride
• CAS No: 2411243-31-5
• MF: C₈H₁₅FN₆O₂S
• MW: 278.307102441788
• CID: 6399729
• PubChem ID: 154879460
• Update Time: 2025-10-28

4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride
• 2411243-31-5
• Z3759290200
• 4-[1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethyl]piperazine-1-sulfonyl fluoride
• 4-[1-(1-Methyltetrazol-5-yl)ethyl]piperazine-1-sulfonyl fluoride
• EN300-26583375

• Inchi： 1S/C8H15FN6O2S/c1-7(8-10-11-12-13(8)2)14-3-5-15(6-4-14)18(9,16)17/h7H,3-6H2,1-2H3
• InChI Key： XEHGLGDYCRUXPO-UHFFFAOYSA-N
• SMILES： S(N1CCN(C(C)C2=NN=NN2C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 278.09612308g/mol
• Monoisotopic Mass: 278.09612308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 92.6Ų

Additional information on 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride

4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride (CAS No. 2411243-31-5): A Comprehensive Overview

In the ever-evolving landscape of chemical research and pharmaceutical development, 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride (CAS No. 2411243-31-5) has emerged as a compound of significant interest. This sulfonyl fluoride derivative, characterized by its unique tetrazole and piperazine moieties, has garnered attention for its potential applications in medicinal chemistry, drug discovery, and biochemical research. As researchers increasingly explore novel sulfonyl fluoride-based inhibitors and covalent modifiers, this compound stands out for its structural features and reactivity.

The molecular structure of 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride combines several pharmacologically relevant components. The 1-methyl-1H-1,2,3,4-tetrazol-5-yl group contributes to the compound's stability and potential bioactivity, while the piperazine ring enhances its solubility and interaction capabilities with biological targets. The sulfonyl fluoride functional group, a key feature of this molecule, has become particularly noteworthy in recent years due to its utility in covalent drug discovery and chemical biology applications.

Recent trends in pharmaceutical research have highlighted the growing importance of sulfur(VI)-fluoride exchange (SuFEx) chemistry, where compounds like 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride play crucial roles. This compound's sulfonyl fluoride group enables selective reactions with various nucleophiles, making it valuable for developing targeted covalent inhibitors and activity-based probes. Researchers are particularly interested in how this compound might be utilized in the development of new enzyme inhibitors or as a building block for proteomics research tools.

The synthesis and characterization of 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride involve specialized chemical techniques that ensure high purity and proper functionality of the sulfonyl fluoride group. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to verify the compound's structure and quality. These rigorous characterization protocols are essential given the compound's potential applications in sensitive biochemical assays and pharmaceutical development.

In the context of current research trends, 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride aligns with several important directions in medicinal chemistry. The compound's potential as a covalent warhead in drug design is particularly relevant to ongoing efforts in developing targeted therapies for various diseases. Additionally, its structural features make it interesting for researchers investigating allosteric modulation of protein function or developing new chemical probes for biological systems.

The stability and reactivity profile of 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride make it suitable for various experimental conditions while requiring proper handling according to standard laboratory safety protocols. Researchers working with this compound typically employ appropriate personal protective equipment and work in well-ventilated areas, following established guidelines for handling fluorinated compounds in research settings.

From a commercial perspective, the availability of 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride (CAS No. 2411243-31-5) through specialized chemical suppliers has facilitated its adoption in research laboratories worldwide. The compound is typically offered in various quantities to accommodate different research needs, from small-scale exploratory studies to larger synthetic campaigns. Pricing and availability may vary depending on purity requirements and market demand for this specialized research chemical.

Looking toward future applications, researchers are exploring how 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride might contribute to advancements in chemical biology and drug discovery. Its unique combination of structural elements suggests potential utility in developing new diagnostic tools, therapeutic agents, or research reagents. As the scientific community continues to investigate covalent modification strategies and targeted chemical probes, compounds like this are likely to remain at the forefront of innovative research approaches.

For researchers considering working with 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride, it's important to consult recent literature and technical resources to fully understand its properties and potential applications. The compound's specific reactivity patterns, solubility characteristics, and stability under various conditions should be carefully evaluated for each intended application. Proper experimental design and control studies are essential when incorporating this or any specialized chemical reagent into research protocols.

In summary, 4-1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethylpiperazine-1-sulfonyl fluoride (CAS No. 2411243-31-5) represents an interesting and potentially valuable compound in modern chemical research. Its unique structural features and reactive capabilities position it as a noteworthy candidate for various applications in medicinal chemistry, chemical biology, and pharmaceutical development. As research in these fields continues to advance, compounds like this will likely play increasingly important roles in scientific discovery and therapeutic innovation.